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Compound of Interest

Compound Name: NBI-98782

Cat. No.: B560173

For Researchers, Scientists, and Drug Development Professionals

Introduction

NBI-98782, also known as (+)-a-dihydrotetrabenazine, is the active metabolite of valbenazine
and a potent, selective inhibitor of the vesicular monoamine transporter 2 (VMAT2).[1][2][3]
VMAT2 is a crucial protein responsible for packaging monoamine neurotransmitters, such as
dopamine, serotonin, and norepinephrine, into synaptic vesicles for subsequent release.[4][5]
By inhibiting VMATZ2, NBI-98782 disrupts the storage of these neurotransmitters, leading to
their depletion from nerve terminals. This mechanism of action makes NBI-98782 a valuable
tool for studying the role of monoaminergic systems in various neurological and psychiatric
disorders. These application notes provide detailed protocols for the preparation and use of
NBI-98782 in cell culture experiments, including methods for assessing its cytotoxicity and
functional activity.

Data Presentation
Chemical and Physical Properties of NBI-98782
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Property Value Reference

(+)-DTBZ; (+)-0-

Synonyms Dihydrotetrabenazine; (+)-o- [6]
DHTBZ

Molecular Formula C19H29NO3 [7]

Molecular Weight 319.44 g/mol [7]

Ki for VMAT2 ~3 nM [11[8]

Appearance Solid

Solubility DMSO

Storage (Powder) -20°C for up to 3 years

-80°C for up to 2 years; -20°C

Storage (Stock Solution)
for up to 1 year

Stock Solution Preparation (in 100% DMSO)

Volume of DMSO

Desired Stock Volume of DMSO Volume of DMSO
. for 10 mg NBI-
Concentration for 1 mg NBI-98782 for 5 mg NBI-98782
98782
1 mM 3.1305 mL 15.6524 mL 31.3048 mL
5 mM 0.6261 mL 3.1305 mL 6.2610 mL
10 mM 0.3130 mL 1.5652 mL 3.1305 mL

Signaling Pathway and Experimental Workflow
VMAT2 Inhibition Signaling Pathway
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Start: Define Experimental Goals

Literature Review:
Ki ~3 nM
Analog IC50 ~6 nM

Perform Cytotoxicity Assay
(e.g., MTT)

Design Functional Assay
(Dopamine Uptake)

Determine Maximum Non-Toxic
Concentration

Set Concentration Range
for IC50 Determination
(e.g., 0.01 nM - 100 nM)

Is the highest concentration
below the max non-toxic level?

Adjust Concentration Range Proceed with Functional Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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